Cas no 7717-61-5 (1,2-Ethanediol, 1-phenyl-, dibenzoate)
7717-61-5 structure
Product Name:1,2-Ethanediol, 1-phenyl-, dibenzoate
CAS No:7717-61-5
MF:C22H22O6
MW:382.406486988068
CID:536545
PubChem ID:71403341
Update Time:2025-04-19
1,2-Ethanediol, 1-phenyl-, dibenzoate Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanediol, 1-phenyl-, dibenzoate
- benzoic acid,1-phenylethane-1,2-diol
- Benzoic acid--1-phenylethane-1,2-diol (2/1)
- DTXSID30824256
- 7717-61-5
-
- Inchi: 1S/C8H10O2.2C7H6O2/c9-6-8(10)7-4-2-1-3-5-7;2*8-7(9)6-4-2-1-3-5-6/h1-5,8-10H,6H2;2*1-5H,(H,8,9)
- InChI Key: DIHKGRRMUBVZKC-UHFFFAOYSA-N
- SMILES: OC(CO)C1C=CC=CC=1.OC(C1C=CC=CC=1)=O.OC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 382.14166
- Monoisotopic Mass: 382.14163842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 191
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 115Ų
Experimental Properties
- PSA: 115.06
1,2-Ethanediol, 1-phenyl-, dibenzoate Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
7717-61-5 (1,2-Ethanediol, 1-phenyl-, dibenzoate) Related Products
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- 320730-08-3(3-(2-hydroxyethyl)benzoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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